5-fluoro-2-[(1-methyl-1H-pyrazol-5-yl)methoxy]aniline

• IUPAC Name: 5-fluoro-2-[(2-methylpyrazol-3-yl)methoxy]aniline
• InChI: InChI=1S/C11H12FN3O/c1-15-9(4-5-14-15)7-16-11-3-2-8(12)6-10(11)13/h2-6H,7,13H2,1H3
• InChI Key: JXMOEXURRLIZBZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)COC2=C(C=C(C=C2)F)N
• Molecular Formula: C11H12FN3O
• Molecular Weight: 221.23 g/mol

Description

5-fluoro-2-[(1-methyl-1H-pyrazol-5-yl)methoxy]aniline is a chemical compound with the CAS Number: 1006468-29-6. It has a molecular weight of 221.23. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name of this compound is 5-fluoro-2-[(1-methyl-1H-pyrazol-4-yl)methoxy]aniline. Its InChI Code is 1S/C11H12FN3O/c1-15-6-8(5-14-15)7-16-11-3-2-9(12)4-10(11)13/h2-6H,7,13H2,1H3. This indicates that the compound contains 11 carbon atoms, 12 hydrogen atoms, 1 fluorine atom, 3 nitrogen atoms, and 1 oxygen atom.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 221.23. It is a powder that is stored at room temperature. The compound is highly soluble in DMSO.

Scientific Research Applications

Synthesis and Structural Analysis Research has focused on synthesizing and characterizing derivatives related to 5-fluoro-2-[(1-methyl-1H-pyrazol-5-yl)methoxy]aniline, examining their structural properties through X-ray crystallography and other analytical techniques. For instance, studies have investigated the synthesis of Zn(II) chloride complexes with derivatives and analyzed their structural aspects through X-ray crystallography, revealing distorted tetrahedral geometries and the formation of eight-membered chelate rings (Kim et al., 2012).

Catalysis and Polymerization The catalytic activity of complexes containing derivatives of this compound has been explored in the polymerization of methyl methacrylate (MMA), demonstrating their potential to produce polymers with high molecular weight and narrow polydispersity index. This suggests their utility in material science for creating advanced polymeric materials (Kim et al., 2012).

Antimicrobial and Biological Activities Several studies have synthesized derivatives with potential antimicrobial activities. For example, derivatives have been investigated for their efficacy against various microbial strains, revealing significant antibacterial and antifungal properties. This area of research highlights the potential of these compounds in developing new antimicrobial agents (Banoji et al., 2022).

Photophysical Properties Research into the photophysical properties of derivatives has been conducted to explore their potential applications in fluorescence probes and biological imaging. The study of fluorescence quenching mechanisms and the development of fluorescent sensors based on these derivatives indicates their utility in detecting metal ions and biological imaging applications (Geethanjali et al., 2015).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.